Cas no 2248267-39-0 (Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate)

• Product Name: Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate
• CAS No: 2248267-39-0
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5891791
• PubChem ID: 137941803
• Update Time: 2025-07-19

Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(methylamino)-2-(pyridin-3-yl)acetate
• Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate
• EN300-6511903
• 2248267-39-0

• Inchi： 1S/C12H18N2O2/c1-12(2,3)16-11(15)10(13-4)9-6-5-7-14-8-9/h5-8,10,13H,1-4H3
• InChI Key： SQZVKVOHBGJTCF-UHFFFAOYSA-N
• SMILES： O(C(C(C1C=NC=CC=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Additional information on Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate

Recent Advances in the Study of Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate (CAS: 2248267-39-0)

In recent years, the compound Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate (CAS: 2248267-39-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine and ester functional groups, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate has been optimized in several recent studies. Researchers have developed novel catalytic methods to enhance the yield and purity of this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve a high yield of the target molecule. These advancements in synthetic methodologies are crucial for scaling up production and facilitating further pharmacological studies.

From a biological perspective, Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate has exhibited notable activity as a modulator of specific enzymatic pathways. Recent in vitro studies have highlighted its inhibitory effects on kinases involved in inflammatory and oncogenic processes. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that this compound effectively targets the JAK-STAT signaling pathway, suggesting its potential as a therapeutic agent for autoimmune diseases and certain cancers. These findings are supported by molecular docking studies that reveal strong binding affinities to key protein targets.

In addition to its kinase inhibitory properties, Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate has been investigated for its role in drug delivery systems. A 2023 study in the European Journal of Pharmaceutical Sciences explored its use as a prodrug, demonstrating enhanced bioavailability and controlled release profiles when conjugated with nanoparticle carriers. This innovation could pave the way for more efficient and targeted therapies, minimizing systemic side effects.

Despite these promising developments, challenges remain in the clinical translation of Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate. Pharmacokinetic studies indicate that further optimization is needed to improve its metabolic stability and reduce off-target effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are expected to accelerate the progression of this compound into preclinical trials.

In conclusion, Tert-butyl 2-(methylamino)-2-pyridin-3-ylacetate (CAS: 2248267-39-0) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities and potential therapeutic applications underscore the importance of continued research. Future studies should focus on elucidating its mechanisms of action, optimizing its pharmacological properties, and exploring its clinical viability. The insights gained from these endeavors will contribute to the broader goal of developing innovative treatments for complex diseases.